Cas no 746651-77-4 (2-Bromo-4'-cyanobenzophenone)

2-Bromo-4'-cyanobenzophenone structure
2-Bromo-4'-cyanobenzophenone structure
Product Name:2-Bromo-4'-cyanobenzophenone
CAS No:746651-77-4
MF:C14H8BrNO
MW:286.123422622681
CID:979725
PubChem ID:24722737
Update Time:2025-04-19

2-Bromo-4'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4'-cyanobenzophenone
    • 4-(2-bromobenzoyl)benzonitrile
    • MFCD00672019
    • DTXSID40641431
    • 2-bromo-4'-cyanobenzophenone, AldrichCPR
    • 746651-77-4
    • AKOS016017771
    • MDL: MFCD00672019
    • Inchi: 1S/C14H8BrNO/c15-13-4-2-1-3-12(13)14(17)11-7-5-10(9-16)6-8-11/h1-8H
    • InChI Key: QDUFXCOYFONVNX-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Exact Mass: 284.97900
  • Monoisotopic Mass: 284.97893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • PSA: 40.86000
  • LogP: 3.55178

2-Bromo-4'-cyanobenzophenone Security Information

  • Hazard Category Code: 36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

2-Bromo-4'-cyanobenzophenone Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-4'-cyanobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Fluorochem
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A2B Chem LLC
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A2B Chem LLC
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Crysdot LLC
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Crysdot LLC
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